Cas no 2034481-79-1 (2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzamide)

• Product Name: 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzamide
• CAS No: 2034481-79-1
• MF: C₁₇H₂₂F₂N₂OS
• MW: 340.431190013886
• CID: 5354132
• Update Time: 2025-06-27

2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide
• 2,4-difluoro-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzamide
• 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C17H22F2N2OS/c18-13-1-2-15(16(19)9-13)17(22)20-10-12-3-6-21(7-4-12)14-5-8-23-11-14/h1-2,9,12,14H,3-8,10-11H2,(H,20,22)
• InChI Key： DVZICLFODMQTAY-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCC(CNC(C2C=CC(=CC=2F)F)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzamide

Introduction to 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl)methyl}benzamide (CAS No. 2034481-79-1)

2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl)methyl}benzamide (CAS No. 2034481-79-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluoro and thiolan moieties in its molecular framework imparts unique chemical properties that are highly relevant to modern therapeutic strategies.

The CAS number 2034481-79-1 provides a unique identifier for this compound, ensuring precise and unambiguous references in scientific literature, patents, and regulatory submissions. The molecular structure of 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl)methyl}benzamide consists of a benzamide core substituted with a fluoro group at the 2 and 4 positions, further modified by a piperidine ring linked to a thiolan moiety. This intricate arrangement suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, the pharmaceutical industry has increasingly focused on the development of molecules with fluorine substituents due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. The fluoro groups in 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl)methyl}benzamide contribute to its lipophilicity and may play a crucial role in modulating its interaction with biological receptors. Additionally, the thiolan ring, a cyclic sulfide derivative, introduces a sulfur atom that can participate in hydrogen bonding or coordinate with metal ions, further influencing the compound's biological activity.

The piperidine moiety is another key structural feature that has been extensively studied in medicinal chemistry. Piperidine derivatives are known for their versatility in drug design, often serving as pharmacophores in small-molecule inhibitors and activators. In the context of 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl)methyl}benzamide, the piperidine ring is connected to the benzamide via a methyl group derived from the thiolan ring. This linkage may facilitate conformational flexibility, allowing the molecule to adopt multiple binding orientations within a target protein or enzyme.

Current research in medicinal chemistry emphasizes the importance of understanding molecular interactions at an atomic level to design more effective therapeutics. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have become indispensable tools for predicting binding affinities and optimizing molecular structures. The complex architecture of 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl)methyl}benzamide presents both challenges and opportunities for computational studies aimed at elucidating its mechanism of action.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The combination of fluoro substitution, thiolan incorporation, and piperidine functionality suggests that it may exhibit dual or multi-target activity, which is increasingly sought after in modern drug development. For instance, such molecules could be designed to simultaneously inhibit multiple enzymes involved in disease pathways or enhance receptor binding through allosteric modulation.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds. 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yl)methyl}benzamide could be screened against diverse panels of targets to identify novel lead compounds for further optimization. The structural features highlighted above make it particularly amenable to virtual screening approaches, where computational models are used to predict interactions between the compound and potential biological targets.

The synthesis of complex molecules like 2,4-difluoro-N-{[1-(thiolan-3-yl)piperidin-4-yll)methyl}benzamide requires meticulous planning and expertise in organic chemistry. Multi-step synthetic routes often involve protecting group strategies, regioselective transformations, and advanced catalytic methods to achieve high yields and purity. Given its intricate structure, this compound represents a significant challenge for synthetic chemists but also offers an opportunity to develop new synthetic methodologies that could be applied to other complex pharmaceutical intermediates.

In conclusion,2,4-difluoro-N-{[1-(thiolan-3-yll)piperidin}-methyl]benzamide (CAS No. 20348817_79_11_ is a structurally fascinating compound with considerable potential in pharmaceutical research. The interplay between its various functional groups underscores its versatility as a scaffold for drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.